2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C25H19ClN2O3/c1-16-11-12-18(13-21(16)26)27-23(29)15-28-14-20(24(30)17-7-3-2-4-8-17)25(31)19-9-5-6-10-22(19)28/h2-14H,15H2,1H3,(H,27,29)
• InChI Key: FDNMWXOLYSUIQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4)Cl
• Molecular Formula: C25H19ClN2O3
• Molecular Weight: 430.9 g/mol
• CAS No.: 895652-75-2

Description

This compound features a quinolin-4-one core substituted with a benzoyl group at position 3 and an acetamide side chain linked to a 3-chloro-4-methylphenyl moiety. The quinoline scaffold is known for its pharmacological relevance, particularly in targeting enzymes and receptors involved in inflammation and cancer.

Biological Activity

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide is a synthetic organic compound belonging to the quinoline family. Its structure includes a benzoyl group, a dihydroquinolinone core, and an acetamide moiety, which are known to contribute to various biological activities. This article reviews the biological activity of this compound, focusing on its potential pharmacological applications based on structural features and related studies.

Structural Characteristics

The compound's molecular formula is $C_{25}H_{22}ClN_{2}O_{3}$, with a molecular weight of approximately 438.91 g/mol. The presence of functional groups such as the benzoyl and acetamide enhances its potential for biological interactions.

Property	Details
Molecular Formula	$C_{25}H_{22}ClN_{2}O_{3}$
Molecular Weight	438.91 g/mol
Structural Features	Benzoyl group, dihydroquinolinone core, acetamide moiety

Biological Activity Overview

Quinoline derivatives have been extensively studied for their diverse biological activities, including:

• Antimicrobial Activity : Compounds similar to 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide have shown significant antimicrobial properties against various pathogens.
• Anticancer Properties : Quinoline-based compounds are recognized for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.
• Enzyme Inhibition : The compound may exhibit inhibitory effects on enzymes such as acetylcholinesterase (AChE), which is crucial for treating neurodegenerative diseases like Alzheimer's.

The mechanism of action for this compound likely involves interaction with specific biological targets, such as enzymes or receptors. Quinoline derivatives can modulate enzyme activity or interfere with cellular signaling pathways. For instance, compounds containing similar structures have demonstrated binding affinity to AChE, leading to increased acetylcholine levels in the brain.

Case Studies and Research Findings

• Anticancer Activity : A study investigating quinoline derivatives reported that compounds with similar structures exhibited cytotoxic effects against various cancer cell lines. The mechanism was attributed to the induction of apoptosis through the mitochondrial pathway .
• Enzyme Inhibition : Research on quinoline-based compounds has shown promising results in inhibiting AChE activity. For example, a derivative exhibited an IC50 value of 2.7 µM against AChE, suggesting strong potential for Alzheimer's treatment .
• Antimicrobial Properties : In vitro studies have demonstrated that quinoline derivatives can effectively inhibit bacterial growth, making them candidates for developing new antimicrobial agents .

Comparative Analysis

To further understand the potential of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide, a comparison with structurally similar compounds is beneficial.

Compound Name	Activity	Unique Features
2-(4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamide	Moderate anticancer	Lacks methoxy substitution
2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(phenyl)acetamide	Antimicrobial	Different phenyl substitution
2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3,4-dimethoxyphenyl)acetamide	Strong AChE inhibition	Enhanced methoxy substitution

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The table below compares key structural elements and biological activities of the target compound with analogs from the literature:

Compound Name / ID	Core Structure	Key Substituents	Biological Target / Activity	Reference
Target Compound	Quinolin-4-one	3-Benzoyl, N-(3-chloro-4-methylphenyl)acetamide	Not explicitly reported (inferred SAR)	—
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide	Pyridazin-3(2H)-one	4-Methoxybenzyl, 3-methyl, N-(4-bromophenyl)	FPR2 agonist (calcium mobilization)
2-[3-(Benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(4-chlorophenyl)acetamide	Quinolin-4-one	3-Benzenesulfonyl, 6-ethyl, N-(4-chlorophenyl)	Not reported (structural analog)
N-(1-(3-chlorophenyl)-2-((N,4-dimethylphenyl)sulfonamido)ethyl)acetamide	Acetamide	3-Chlorophenyl, sulfonamide	17β-HSD2 inhibition (inferred SAR)
2-(2,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide	Pyrazole	2,4-Dichlorophenyl, dihydro-pyrazol-4-yl	Structural studies (crystal packing)

Key Observations:

• Core Structure Diversity: The target compound’s quinolin-4-one core distinguishes it from pyridazinones () and pyrazoles (). Quinoline derivatives often exhibit enhanced planar aromaticity, favoring interactions with hydrophobic enzyme pockets .
• Substituent Impact: The 3-benzoyl group in the target compound may mimic the second aromatic ring required for 17β-HSD2 inhibition, as seen in , where N-phenethylacetamide derivatives showed enhanced activity . Sulfonyl or sulfonamide groups () introduce polar characteristics, which may reduce bioavailability compared to the target’s benzoyl group .

Physicochemical Properties

• Solubility : Sulfonyl-containing analogs () may exhibit higher aqueous solubility due to polar groups, whereas the target compound’s benzoyl and chloro-methyl groups likely reduce solubility .